Cas no 117377-40-9 (4-Isothiazolecarbonitrile, 3-amino-5-(2-propenylamino)-)

• Product Name: 4-Isothiazolecarbonitrile, 3-amino-5-(2-propenylamino)-
• CAS No: 117377-40-9
• MF: C₇H₈N₄S
• MW: 180.230218887329
• CID: 1206682
• Update Time: 2024-08-02

4-Isothiazolecarbonitrile, 3-amino-5-(2-propenylamino)- Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarbonitrile, 3-amino-5-(2-propenylamino)-
• 4-Isothiazolecarbonitrile, 3-amino-5-(2-propen-1-ylamino)-

• Inchi： 1S/C7H8N4S/c1-2-3-10-7-5(4-8)6(9)11-12-7/h2,10H,1,3H2,(H2,9,11)
• InChI Key： MHJHECBDSAQWCT-UHFFFAOYSA-N
• SMILES： S1C(NCC=C)=C(C#N)C(N)=N1

Computed Properties

• Exact Mass: 180.04714

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Melting Point: 153-155 °C(Solv: ethanol (64-17-5))
• Boiling Point: 292.3±40.0 °C(Predicted)
• PSA: 74.73
• pka: 4.04±0.47(Predicted)